Cas no 84746-00-9 (9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
• CAS No: 84746-00-9
• MF: C₂₃H₄₂O₅
• MW: 398.576588153839
• CID: 707471
• PubChem ID: 6437085
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
• 2-ACETYL-1-OLEOYLGLYCEROL
• rac-1-Oleoyl-2-acetyl-glycerol
• (+/-)-1-OLEOYL-2-ACETYLGLYCEROL
• 9-Octadecenoic acid (9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
• SCHEMBL675064
• 84746-00-9
• PDSP2_001365
• CHEMBL137145
• (+-)-1-O-Oleoyl-2-O-acetylglycerol
• 1-Oleoyl-2-acetyl-rac-glycerol
• PDSP1_001381
• 1-oleoyl-2-acetylglycerol
• 9-Octadecenoic acid (Z)-, 2-(acetyloxy)-3-hydroxypropyl ester

• Inchi： 1S/C23H42O5/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)27-20-22(19-24)28-21(2)25/h10-11,22,24H,3-9,12-20H2,1-2H3/b11-10-
• InChI Key： PWTCCMJTPHCGMS-KHPPLWFESA-N
• SMILES： O(CC(CO)OC(C)=O)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 398.303224
• Monoisotopic Mass: 398.303224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 6.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols